1-benzyl-5-oxo-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]pyrrolidine-3-carboxamide 1-benzyl-5-oxo-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]pyrrolidine-3-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC14775867
InChI: InChI=1S/C21H21N5O2/c27-20-10-18(13-25(20)11-16-4-2-1-3-5-16)21(28)24-19-8-6-17(7-9-19)12-26-15-22-14-23-26/h1-9,14-15,18H,10-13H2,(H,24,28)
SMILES:
Molecular Formula: C21H21N5O2
Molecular Weight: 375.4 g/mol

1-benzyl-5-oxo-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]pyrrolidine-3-carboxamide

CAS No.:

Cat. No.: VC14775867

Molecular Formula: C21H21N5O2

Molecular Weight: 375.4 g/mol

* For research use only. Not for human or veterinary use.

1-benzyl-5-oxo-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]pyrrolidine-3-carboxamide -

Specification

Molecular Formula C21H21N5O2
Molecular Weight 375.4 g/mol
IUPAC Name 1-benzyl-5-oxo-N-[4-(1,2,4-triazol-1-ylmethyl)phenyl]pyrrolidine-3-carboxamide
Standard InChI InChI=1S/C21H21N5O2/c27-20-10-18(13-25(20)11-16-4-2-1-3-5-16)21(28)24-19-8-6-17(7-9-19)12-26-15-22-14-23-26/h1-9,14-15,18H,10-13H2,(H,24,28)
Standard InChI Key GFZZMOKIRRCSAO-UHFFFAOYSA-N
Canonical SMILES C1C(CN(C1=O)CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)CN4C=NC=N4

Introduction

1-Benzyl-5-oxo-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]pyrrolidine-3-carboxamide is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound includes a pyrrolidine ring, a triazole moiety, and a benzyl group, which are known for their roles in enhancing biological interactions and exhibiting significant biological activity.

Synthesis Methods

The synthesis of 1-benzyl-5-oxo-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]pyrrolidine-3-carboxamide typically involves multiple steps, which can vary depending on the starting materials and desired yield. Common methods include condensation reactions and coupling reactions to form the pyrrolidine and triazole moieties.

Biological Activities and Potential Applications

This compound has been studied for its potential as an antimicrobial agent, antitumor activity, and as a modulator of enzyme activity. The triazole moiety is particularly noted for its ability to form hydrogen bonds, which enhances biological interactions.

Biological ActivityDescription
Antimicrobial AgentPotential to inhibit microbial growth.
Antitumor ActivityPotential to inhibit cancer cell proliferation.
Enzyme ModulationPotential to modulate enzyme activity for therapeutic purposes.

Mechanism of Action

While the exact mechanism of action is not fully elucidated, it is believed to involve interactions with enzymes and receptors. These interactions are crucial for understanding the compound's therapeutic potential and are often assessed using techniques such as molecular docking and biochemical assays.

Research Findings and Future Directions

Research findings suggest that compounds with similar structures exhibit significant biological activity, making 1-benzyl-5-oxo-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]pyrrolidine-3-carboxamide a promising candidate for further study. Future directions include optimizing its structure for improved efficacy and conducting in-depth studies to fully understand its therapeutic potential.

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